Cas no 2901106-47-4 (5-Chloro-7-(trifluoromethyl)-1H-indaZole)

• Product Name: 5-Chloro-7-(trifluoromethyl)-1H-indaZole
• CAS No: 2901106-47-4
• MF: C₈H₄ClF₃N₂
• MW: 220.578970909119
• CID: 6796336
• PubChem ID: 171368251
• Update Time: 2025-05-25

5-Chloro-7-(trifluoromethyl)-1H-indaZole Chemical and Physical Properties

Names and Identifiers

• 2901106-47-4
• MFCD34551706
• 5-Chloro-7-(trifluoromethyl)-1H-indaZole

• Inchi： 1S/C8H4ClF3N2/c9-5-1-4-3-13-14-7(4)6(2-5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： HIXRKWLFAFJYFF-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=NNC2=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 220.0015103g/mol
• Monoisotopic Mass: 220.0015103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Additional information on 5-Chloro-7-(trifluoromethyl)-1H-indaZole

Comprehensive Overview of 5-Chloro-7-(trifluoromethyl)-1H-indazole (CAS No. 2901106-47-4)

5-Chloro-7-(trifluoromethyl)-1H-indazole (CAS No. 2901106-47-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both chloro and trifluoromethyl substituents on the indazole ring enhances its reactivity and potential applications. This compound is particularly relevant in the development of novel small-molecule inhibitors and bioactive intermediates, aligning with current trends in drug discovery and precision medicine.

The indazole core is a privileged scaffold in medicinal chemistry, often associated with kinase inhibition and GPCR modulation. Researchers are increasingly exploring 5-Chloro-7-(trifluoromethyl)-1H-indazole for its potential in targeting cancer pathways and inflammatory diseases, topics frequently searched in academic and industrial databases. Its trifluoromethyl group contributes to improved metabolic stability and membrane permeability, making it a valuable candidate for lead optimization in pharmaceutical R&D.

In agrochemical applications, this compound's halogenated and fluorinated features are leveraged for designing next-generation pesticides with enhanced efficacy and environmental safety. The demand for sustainable crop protection solutions has driven interest in such derivatives, as reflected in recent patent filings and scientific publications. Its compatibility with green chemistry principles further amplifies its appeal in modern agrochemical innovation.

Synthetic routes to 5-Chloro-7-(trifluoromethyl)-1H-indazole often involve palladium-catalyzed cross-coupling or cyclization reactions, topics widely discussed in organic chemistry forums. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, a critical factor for high-throughput screening applications. The compound's structure-activity relationship (SAR) studies are frequently cited in drug design literature, addressing common queries about scaffold modification strategies.

From a commercial perspective, 2901106-47-4 is listed in chemical catalogs as a research-grade material, with suppliers emphasizing its role in custom synthesis and library development. Its inclusion in fragment-based drug discovery (FBDD) projects underscores its versatility, a trending topic in computational chemistry circles. Regulatory-compliant documentation, including COA and MSDS, ensures its safe handling in GLP laboratories.

Emerging discussions in bioconjugation and proteolysis-targeting chimeras (PROTACs) have further highlighted the utility of 5-Chloro-7-(trifluoromethyl)-1H-indazole as a warhead or linker component. These applications resonate with degradation technology enthusiasts, a rapidly growing niche in therapeutic development. The compound's IP landscape is equally dynamic, with recent patents covering its use in kinase profiling and allosteric modulation.

In summary, 5-Chloro-7-(trifluoromethyl)-1H-indazole (CAS No. 2901106-47-4) represents a multifaceted tool for molecular innovation, bridging gaps between academic research and industrial applications. Its alignment with AI-driven drug discovery trends and environmental chemistry priorities ensures sustained relevance in scientific discourse.